8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbohydrazide

• CAS No.: 191024-18-7
• Molecular Formula: C9H10ClN3O3
• Molecular Weight: 243.65 g/mol
• IUPAC Name: 5-amino-6-chloro-2,3-dihydro-1,4-benzodioxine-8-carbohydrazide
• InChI: InChI=1S/C9H10ClN3O3/c10-5-3-4(9(14)13-12)7-8(6(5)11)16-2-1-15-7/h3H,1-2,11-12H2,(H,13,14)
• InChI Key: MNCUHBFRDGZYTA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C(=CC(=C2N)Cl)C(=O)NN

Description

8-Amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbohydrazide is a useful research compound. Its molecular formula is C9H10ClN3O3 and its molecular weight is 243.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

38.4 g (0.149 mol) of ethyl 8-amino-7-chloro-2,3-dihydro-1,4-benzodioxine-5-carboxylate suspended in 150 ml of ethanol are introduced into a 1 l reactor, 149 g (2.98 mol) of hydrazine hydrate are added, over 15 min, and the mixture is refluxed for 1 h.